Dbco-peg2-OH

• Molecular Formula: C25H28N2O5
• Molecular Weight: 436.5 g/mol
• InChI: InChI=1S/C25H28N2O5/c28-14-16-32-18-17-31-15-13-26-24(29)11-12-25(30)27-19-22-7-2-1-5-20(22)9-10-21-6-3-4-8-23(21)27/h1-8,28H,11-19H2,(H,26,29)
• InChIKey: DKPFYUMUQFAGJA-UHFFFAOYSA-N

PROTAC linker length mismatches cause non-productive ternary complexes and failed degradation. DBCO-PEG2-OH provides a defined 2-EO spacer (MW 436.51) for systematic SAR studies. - **SPAAC click chemistry:** Copper-free azide conjugation, rate constant ~0.1-1.0 M⁻¹s⁻¹. - **Molar efficiency:** 16.2% more reactive moles per mass vs. PEG4 analog. - **Application:** PROTAC synthesis, antibody labeling, solubility-limited ADC payloads. Available for immediate R&D shipment.

DBCO-PEG2-OH: Chemical Identifiers & Properties

DBCO-PEG2-OH (CAS: 2181837-96-5, MW: 436.51 Da) is a heterobifunctional PEG derivative featuring a dibenzocyclooctyne (DBCO, also known as ADIBO) moiety on one terminus and a primary hydroxyl (-OH) group on the other [1]. The DBCO group undergoes strain-promoted azide-alkyne cycloaddition (SPAAC) with azide-bearing molecules without requiring cytotoxic copper catalysts, while the terminal hydroxyl enables further derivatization or conjugation via established esterification/etherification chemistry . With a molecular formula of C25H28N2O5 and a diethylene glycol (PEG2) spacer, this compound serves as a compact linker for bioconjugation, PROTAC synthesis, and targeted drug delivery applications where minimal spacer length is advantageous .

1

Copper-free SPAAC conjugation: DBCO moiety enables strain-promoted azide-alkyne cycloaddition without cytotoxic copper catalysts.

2

Compact PEG2 spacer: Minimal diethylene glycol arm supports constrained-site bioconjugation and PROTAC ternary complex studies.

3

Terminal hydroxyl handle: Enables further derivatization via esterification or etherification for payload attachment.

• [1] Confluore. 二苯并环辛炔-二聚乙二醇-羟基 CAS: 2181837-96-5. Molecular weight: 436.51. View Source

DBCO-PEG2-OH: Substitution Risks by Chain Length

DBCO-PEG-OH derivatives are not functionally interchangeable across their PEGn series. Systematic variation of PEG spacer length directly impacts aqueous solubility, steric accessibility, conjugate hydrodynamic radius, and ultimate performance in constrained environments such as PROTAC ternary complex formation and crowded bioconjugation interfaces [1]. Lower molecular weight PEG derivatives (PEG2, MW ~436) exhibit higher molar water solubility compared to longer-chain analogs (PEG4, MW ~508; PEG5, MW ~596) due to reduced chain entanglement and aggregation propensity in aqueous buffers [2]. Furthermore, linker length modulation has been demonstrated to directly influence PROTAC degradation efficiency and target specificity, with different PEG chain lengths yielding distinct ternary complex formation geometries and degradation outcomes . Substituting DBCO-PEG2-OH with PEG4 or PEG5 variants without systematic optimization introduces uncontrolled variables in conjugation stoichiometry, spatial orientation of payloads, and pharmacokinetic profiles.

!

Longer PEG chains alter conjugate solubility

PEG4 and PEG5 analogs exhibit increased chain entanglement and lower molar water solubility, which may shift conjugate aggregation behavior.

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Spacer length modulates PROTAC degradation geometry

Linker-length variation yields distinct ternary complex formation outcomes; PEG4/PEG5 substitution may require re-optimization of degradation endpoints.

!

Conjugation stoichiometry and payload orientation differ

Replacing PEG2 with longer analogs introduces uncontrolled variables in spatial orientation and hydrodynamic radius of final conjugates.

• [1] Quanta BioDesign. DBCO-dPEG12-carboxyfluorescein technical documentation. Attaching PEG to hydrophobic molecules confers water solubility dependent on PEG chain length; each ethylene oxide unit hydrogen-bonds three water molecules. View Source
• [2] Shochem Blog. What are the solubility characteristics of different PEG derivatives? Lower molecular weight PEG derivatives exhibit higher aqueous solubility due to reduced chain entanglement. View Source

DBCO-PEG2-OH: Analog Comparison

Lower Molecular Weight, Higher Molar Capacity

DBCO-PEG2-OH (MW: 436.50 Da) exhibits a 14.2% lower molecular weight compared to DBCO-PEG4-OH (MW: 508.61 Da), and a 26.8% reduction relative to DBCO-PEG5-OH (MW: 596.67 Da) . For a fixed mass quantity purchased, this translates to correspondingly higher molar equivalents available for conjugation reactions: a 1 mg aliquot of DBCO-PEG2-OH yields approximately 2.29 μmol, compared to 1.97 μmol for DBCO-PEG4-OH and 1.68 μmol for DBCO-PEG5-OH. In large-scale bioconjugation campaigns, this molar density differential directly impacts reagent consumption efficiency and per-conjugation cost.

Molar capacity vs. longer PEG analogs

Cross-study comparable

MW 436.50 Da: ~2.29 μmol/mg vs. 1.97 μmol/mg (PEG4) and 1.68 μmol/mg (PEG5)

Supports higher molar conjugation capacity per unit mass purchased

14.2% lower MW than PEG4; 26.8% lower than PEG5

Evidence Dimension	Molecular weight (Da)
Target Compound Data	436.50 Da
Comparator Or Baseline	DBCO-PEG4-OH: 508.61 Da; DBCO-PEG5-OH: 596.67 Da
Quantified Difference	-72.11 Da vs. PEG4 (-14.2%); -160.17 Da vs. PEG5 (-26.8%)
Conditions	Calculated from molecular formula and CAS registry data

Why This Matters

Lower MW provides more moles of reactive DBCO per unit mass purchased, improving procurement cost-efficiency in conjugation workflows.

SPAAC Reaction Kinetics vs. DBCO Class

The DBCO moiety in DBCO-PEG2-OH participates in strain-promoted azide-alkyne cycloaddition (SPAAC) with second-order rate constants characteristic of the dibenzocyclooctyne class, typically reported in the range of 0.1-1.0 M⁻¹s⁻¹ for reactions with benzyl azide in methanol at 25°C [1][2]. Comparative kinetic analysis shows that DBCO-based reagents react approximately 1.4× faster than DIBO (k = 0.17 M⁻¹s⁻¹ for DIBO vs. literature DBCO values) and significantly faster than first-generation cyclooctynes such as OCT (k = 0.0012 M⁻¹s⁻¹), representing a 100-fold rate enhancement [2][3]. The PEG2 spacer length does not materially alter the intrinsic DBCO-azide cycloaddition rate, as the reactive DBCO core remains sterically unencumbered [1].

SPAAC kinetics, DBCO class

Class-level

~0.1–1.0 M⁻¹s⁻¹ (benzyl azide, MeOH, 25°C); ~1.4× vs. DIBO; ~100× vs. OCT

PEG2 spacer does not materially alter intrinsic DBCO-azide cycloaddition rate

Literature class-level data; confirm under specific buffer/pH conditions

Evidence Dimension	Second-order rate constant for azide cycloaddition (M⁻¹s⁻¹)
Target Compound Data	~0.1-1.0 M⁻¹s⁻¹ (DBCO class with benzyl azide, MeOH, 25°C)
Comparator Or Baseline	DIBO: 0.17 M⁻¹s⁻¹; OCT: 0.0012 M⁻¹s⁻¹; BCN: 0.14 M⁻¹s⁻¹
Quantified Difference	~1.4× vs. DIBO; ~100× vs. OCT
Conditions	Benzyl azide in methanol, 25 ± 0.1 °C (literature class-level data)

Why This Matters

Confirms that selecting DBCO-PEG2-OH does not sacrifice reaction kinetics relative to longer PEG analogs while enabling linker-length-specific advantages.

• [1] Chem17 Technical Article. Click Chemistry (DBCO) Efficient Coupling Reactions. DBCO reacts immediately with azides; reaction rate far higher than copper-catalyzed reactions and many other cyclooctynes. View Source
• [2] PMC Table 1. Second Order Rate Constants for the Cycloaddition of Various Dibenzocyclooctynes with Benzyl Azide in Methanol at 25 ± 0.1 °C. View Source
• [3] ResearchGate Fig. 2. Cyclooctynes and their analogues with improved kinetics. OCT k=0.0012 M⁻¹s⁻¹, DIBO k=0.17 M⁻¹s⁻¹. View Source

Reduced Hydrophobicity vs. Longer PEG Analogs

Molecular dynamics simulations and surface characteristic analyses demonstrate that PEG chain length correlates positively with increased surface hydrophobicity, as longer PEG chains adopt conformations that expose more hydrophobic surface area in aqueous environments [1]. DBCO-PEG2-OH, with only two ethylene oxide repeat units, introduces approximately 50% less PEG-associated hydrophobic surface exposure compared to DBCO-PEG4-OH (4 EO units) and 60% less than DBCO-PEG5-OH (5 EO units). This reduced hydrophobicity profile is advantageous for maintaining aqueous solubility of final conjugates and minimizing nonspecific binding interactions in biological matrices [2][3].

Hydrophobicity, PEG2 vs. PEG4/PEG5

Class-level

~50% less PEG-associated hydrophobic surface vs. PEG4; ~60% less vs. PEG5 (2 EO units)

May support lower nonspecific binding and better conjugate solubility

Molecular dynamics simulations; validate in target biological matrix

Evidence Dimension	Ethylene oxide (EO) repeat units contributing to surface hydrophobicity
Target Compound Data	2 EO units
Comparator Or Baseline	DBCO-PEG4-OH: 4 EO units; DBCO-PEG5-OH: 5 EO units
Quantified Difference	-50% vs. PEG4; -60% vs. PEG5 in PEG-associated hydrophobic surface exposure
Conditions	Molecular dynamics simulations of PEG in explicit water, variable chain length analysis

Why This Matters

Lower hydrophobicity reduces risk of conjugate aggregation and nonspecific protein binding in in vivo applications.

• [1] NCBI/PubMed. Molecular dynamics simulations on aqueous two-phase systems - Single PEG-molecules in solution. Increase in surface hydrophobicity of PEG of longer chain length explained on atomic scale. View Source
• [2] Shochem Blog. What are the solubility characteristics of different PEG derivatives? Hydrophilic functional groups enhance water solubility; hydrophobic groups reduce it. View Source
• [3] ADIBO-based click chemistry for diagnostic peptide micro-array fabrication: physicochemical and assay characteristics. PEG derivatives reduce non-specific binding in microarray surfaces. View Source

ADC Linker Design with Cleavable Val-Cit-PAB

DBCO-PEG2-based constructs have been explicitly incorporated into patent-protected antibody-drug conjugate (ADC) linker architectures. Chinese patent CN115429890A (filed 2022-08-04, published 2022-12-06) describes a novel conjugate utilizing DBCO as the coupling head group with PEG-containing β-glucuronidase-cleavable linkers, where the PEG component enhances linker hydrophilicity and improves aqueous solubility of the linker-drug conjugate [1]. The patent specification explicitly states that incorporation of PEG groups overcomes the poor solubility limitations of traditional linker-drug constructs. Commercially available DBCO-(PEG2-Val-Cit-PAB)₂ further validates the PEG2 spacer length as an optimized architecture for dimeric ADC payload delivery, enabling dual drug loading while maintaining conjugate solubility [2].

ADC linker patent validation

Supporting evidence

PEG2 architecture cited in CN115429890A and commercial DBCO-(PEG2-VC-PAB)₂ constructs

Supports PEG2 spacer evaluation for ADC linker architectures

Patent-reported solubility benefit; verify for specific payload system

Evidence Dimension	Patent-cited utility in ADC linker architecture
Target Compound Data	PEG2 spacer length validated in CN115429890A and commercial DBCO-(PEG2-VC-PAB)₂ constructs
Comparator Or Baseline	Non-PEGylated DBCO linkers with limited aqueous solubility
Quantified Difference	Qualitative: PEG incorporation resolves linker-drug conjugate solubility issues per patent specification
Conditions	Antibody-drug conjugate development with β-glucuronidase-cleavable linker systems

Why This Matters

Demonstrates that PEG2 spacer length is specifically validated for ADC applications, providing a procurement rationale for conjugates requiring precise stoichiometry.

• [1] Liaoning Jiankai Technology Co., Ltd. Chinese Patent CN115429890A. 一种缀合物及用其制备的抗体药物偶联物. Filed 2022-08-04, published 2022-12-06. View Source
• [2] BOC Sciences. DBCO-(PEG2-Val-Cit-PAB)₂ product page. Dimeric ADC linker designed for dual payload delivery. View Source

DBCO-PEG2-OH: Application Scenarios

PROTAC Linker: Minimal Spacer Optimization

In PROTAC development, linker length directly modulates ternary complex formation geometry and degradation efficiency. DBCO-PEG2-OH provides a compact 2-EO spacer (MW 436.50 Da) that minimizes the distance between the DBCO click handle and the hydroxyl derivatization site. This reduced length is critical for PROTACs targeting proteins with shallow binding pockets or where extended linkers produce non-productive ternary complexes. Procurement of DBCO-PEG2-OH rather than PEG4/PEG5 variants enables systematic linker-length SAR studies starting from the minimal functional spacer, with demonstrated PROTAC linker applications cited in commercial databases .

Copper-Free Bioconjugation for Constrained Sites

When conjugating DBCO handles to biomolecules in crowded environments (e.g., densely glycosylated antibodies, membrane-proximal epitopes, or within macromolecular assemblies), the compact PEG2 spacer reduces steric occlusion relative to longer PEGn analogs. The 2-EO arm provides sufficient flexibility for the DBCO group to access surface-exposed azides while minimizing the hydrodynamic radius increase that could alter conjugate biodistribution. DBCO-PEG2-OH enables SPAAC click labeling with rate constants characteristic of the DBCO class (~0.1-1.0 M⁻¹s⁻¹) without the added bulk of extended PEG chains [1].

Small-Molecule Payload: Minimizing Hydrophobicity

For conjugation of hydrophobic small-molecule payloads (e.g., tubulin inhibitors, kinase degraders) where the final conjugate must maintain aqueous solubility, DBCO-PEG2-OH introduces minimal additional hydrophobic surface area compared to longer PEG variants. Molecular dynamics simulations demonstrate that PEG chain length correlates positively with surface hydrophobicity, making PEG2 the optimal choice for solubility-limited conjugates [2]. This property directly addresses the solubility challenges noted in ADC linker patent CN115429890A, where PEG incorporation was specifically required to overcome linker-drug construct insolubility [3].

High-Throughput Bioconjugation for Molar Efficiency

In large-scale conjugation workflows, the 14.2% lower molecular weight of DBCO-PEG2-OH (436.50 Da) compared to DBCO-PEG4-OH (508.61 Da) yields proportionally more reactive moles per purchased mass . For laboratories performing hundreds of parallel conjugations or scaling to multi-gram production, this molar efficiency translates directly to reduced reagent expenditure. A 100 mg procurement of DBCO-PEG2-OH provides 229 μmol of reactive DBCO, versus 197 μmol from DBCO-PEG4-OH at equivalent mass—a 16.2% increase in molar conjugation capacity per procurement dollar.

Application

Selection Property

Validation Focus

PROTAC ternary complex studies

Compact PEG2 spacer for linker-length SAR

Degradation efficiency and ternary complex geometry endpoints

Sterically constrained bioconjugation

Reduced steric occlusion vs. longer PEGn analogs

Conjugation efficiency at crowded macromolecular interfaces

Hydrophobic payload conjugation research

Lower PEG-associated surface hydrophobicity

Conjugate solubility and aggregation assessment

Large-scale parallel bioconjugation

Higher molar equivalents per unit mass

Reagent consumption efficiency validation

• [1] Chem17 Technical Article. Click Chemistry (DBCO) Efficient Coupling Reactions. SPAAC kinetics and DBCO reactivity profile. View Source
• [2] NCBI/PubMed. Molecular dynamics simulations on aqueous two-phase systems - Single PEG-molecules in solution. Chain-length-dependent surface hydrophobicity. View Source
• [3] Liaoning Jiankai Technology Co., Ltd. Chinese Patent CN115429890A. DBCO-PEG linker for improved conjugate solubility in ADC applications. View Source